tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-7-yl)carbamate
Overview
Description
Tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-7-yl)carbamate, also known as TBTC, is a carbamate derivative of the indazole group of compounds. It is a synthetic compound that has been used in research laboratories for various purposes, including as a reagent for organic synthesis and as an inhibitor of enzymes. TBTC has been extensively studied in the past few decades, and its various properties and applications have been well documented.
Scientific Research Applications
Isomorphous Crystal Structures
Research by Baillargeon et al. (2017) explores the isomorphous crystal structures of certain derivatives, highlighting the importance of tert-butyl carbamate derivatives in the study of hydrogen and halogen bonds involving carbonyl groups. This study underscores the compound's utility in understanding molecular interactions and crystal packing, contributing to the broader field of crystallography and material science (Baillargeon et al., 2017).
Synthesis and Structural Analysis
Ye et al. (2021) delve into the synthesis, crystal structure, and a DFT study of a closely related tert-butyl indazole derivative, providing insights into the physicochemical properties through molecular electrostatic potential and frontier molecular orbitals investigation. This research is pivotal for developing new compounds with potential applications in drug design and materials science (Ye et al., 2021).
Hydrogen Bond Interplay
A study by Das et al. (2016) on two carbamate derivatives explores the role of strong and weak hydrogen bonds in assembling molecules into three-dimensional architectures. This work is significant for designing molecular structures with specific properties, contributing to the development of new materials (Das et al., 2016).
Antimicrobial Activity
Research on tert-butyl carbazate derivatives by Ghoneim and Mohamed (2013) explores their antimicrobial activity, demonstrating the compound's relevance in the development of new antimicrobial agents. While not directly related to the specific chemical , it highlights the broader utility of tert-butyl carbamate derivatives in medicinal chemistry (Ghoneim & Mohamed, 2013).
properties
IUPAC Name |
tert-butyl N-(4,5,6,7-tetrahydro-1H-indazol-7-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2/c1-12(2,3)17-11(16)14-9-6-4-5-8-7-13-15-10(8)9/h7,9H,4-6H2,1-3H3,(H,13,15)(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNPDFDSZXIRIEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCCC2=C1NN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201136060 |
Source
|
| Record name | Carbamic acid, N-(4,5,6,7-tetrahydro-1H-indazol-7-yl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201136060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1461708-61-1 |
Source
|
| Record name | Carbamic acid, N-(4,5,6,7-tetrahydro-1H-indazol-7-yl)-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1461708-61-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-(4,5,6,7-tetrahydro-1H-indazol-7-yl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201136060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-(4,5,6,7-tetrahydro-1H-indazol-7-yl)carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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